Cas no 71848-98-1 (6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2,4-dimethylhexane-2,4-diol (non-preferred name))

• Product Name: 6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2,4-dimethylhexane-2,4-diol (non-preferred name)
• CAS No: 71848-98-1
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 1751386
• PubChem ID: 191986
• Update Time: 2024-03-01

6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2,4-dimethylhexane-2,4-diol (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• 6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2,4-dimethylhexane-2,4-diol (non-preferred name)
• 21-Norcholest-5-ene-3,23,25-triol, 23-methyl-, (3beta)-
• 21-Norcholest-5-ene-3,23,25-triol, 23-methyl-, (3β)- (9CI)

• Inchi： 1S/C27H46O3/c1-24(2,29)17-25(3,30)13-10-18-7-9-22-21-8-6-19-16-20(28)11-14-27(19,5)23(21)12-15-26(18,22)4/h6,18,20-23,28-30H,7-17H2,1-5H3/t18-,20+,21+,22+,23+,25?,26-,27+/m1/s1
• InChI Key： ZVBNAAZSVJITDX-VBQUGBLESA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](CCC(C)(CC(C)(C)O)O)CC[C@H]21

Computed Properties

• Exact Mass: 418.34469533g/mol
• Monoisotopic Mass: 418.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 60.7Ų